Cas no 516520-65-3 (tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate
• CAS No: 516520-65-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD22919259
• CID: 361739
• PubChem ID: 11287649
• Update Time: 2025-06-20

tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-cyanophenyl)-, 1,1-dimethylethyl ester, (2E)-
• tert-butyl 3-(4-cyanophenyl)prop-2-enoate
• 3-(4-Cyano-phenyl)-acrylic acid tert-butyl ester
• tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate
• Tert-butyl (E)-3-(4-cyanophenyl)prop-2-enoate
• (E)-tert-butyl 3-(4-cyanophenyl)acrylate
• CS-0340677
• trans t-butyl 3-(4-cyanophenyl)acrylate
• 516520-65-3
• tert-Butyl (E)-3-(4-cyanophenyl)acrylate
• SCHEMBL437379
• ZRSOTKSRUXHKQV-CMDGGOBGSA-N
• tert-butyl (2E)-3-(4-cyanophenyl)acrylate
• A1-35046
• EN300-844744

• MDL： MFCD22919259
• Inchi： 1S/C14H15NO2/c1-14(2,3)17-13(16)9-8-11-4-6-12(10-15)7-5-11/h4-9H,1-3H3/b9-8+
• InChI Key： ZRSOTKSRUXHKQV-CMDGGOBGSA-N
• SMILES： O(C(/C=C/C1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Additional information on tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate

Introduction to Tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate (CAS No. 516520-65-3)

Tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate, with the chemical formula C₁₃H₁₁NO₂ and CAS number 516520-65-3, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of α,β-unsaturated esters, which are widely recognized for their diverse biological activities and potential applications in drug development.

The structure of tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate features a tert-butyl group attached to the ester moiety, which enhances its stability and reactivity. The presence of a cyanophenyl group at the third position introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule. This unique structural arrangement makes it an attractive candidate for further investigation in synthetic chemistry and medicinal chemistry.

In recent years, there has been growing interest in α,β-unsaturated esters due to their role as key intermediates in the synthesis of various bioactive molecules. The compound tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate has been explored in several studies for its potential pharmacological effects. For instance, research has suggested that this compound may exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of novel therapeutic agents.

The synthesis of tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate involves multiple steps, including condensation reactions and esterification processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most intriguing aspects of tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate is its interaction with biological targets. Studies have shown that this compound can bind to specific enzymes and receptors, modulating their activity. This interaction is crucial for understanding its mechanism of action and developing targeted therapies. For example, research has indicated that it may inhibit certain enzymes involved in inflammatory pathways, providing a potential therapeutic benefit.

The pharmacokinetic properties of tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate are also an area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy and minimizing side effects. Preliminary studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a viable candidate for further clinical development.

In addition to its pharmaceutical applications, tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate has potential uses in agrochemicals and material science. Its unique chemical properties make it suitable for developing new pesticides and specialty chemicals. Researchers are exploring its efficacy as a precursor in synthesizing compounds with enhanced biological activity.

The future direction of research on tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate includes further elucidation of its mechanism of action and identification of new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in these endeavors. These tools will help researchers predict the behavior of the compound in different biological systems, facilitating the design of more effective derivatives.

The development of novel synthetic methodologies is another critical area of focus. Innovations in synthetic chemistry will enable the production of larger quantities of high-purity material, which is essential for preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these advancements.

The environmental impact of synthesizing and using tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate is also a consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such approaches align with global initiatives to promote sustainable chemistry practices.

In conclusion, tert-butyl (2E)-3-(4-cyanophenyl)prop-2-enoate(CAS No. 516520-65-3) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and biological activities make it an attractive subject for further research. As scientific understanding continues to evolve, new applications and derivatives are likely to emerge, expanding its utility across multiple domains.